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Introduction

Wkymvm-NH2 TFA is a synthetic hexapeptide (Trp-Lys-Tyr-Met-Val-D-Met-NH2) that acts as a
potent agonist for formyl peptide receptors (FPRS), a class of G protein-coupled receptors
involved in innate immunity and inflammatory responses.[1][2][3] It exhibits a strong affinity for
FPR2 (also known as FPRL1), with weaker affinity for FPR1 and FPR3.[1][3] The activation of
these receptors by Wkymvm-NH2 TFA triggers a cascade of intracellular signaling events,
leading to a variety of cellular responses, including chemotaxis, proliferation, superoxide
production, and cytokine release.[1][4] These properties make Wkymvm-NH2 TFA a valuable
tool for studying inflammatory processes, immune cell function, and for the development of
novel therapeutics for a range of diseases, including inflammatory disorders and cancer.[1][2]

[3]

This document provides detailed application notes and experimental protocols for the use of
Wkymvm-NH2 TFA in cell culture.

Data Presentation
Table 1: In Vitro Efficacy of Wkymvm-NH2 TFA
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Effective
Parameter Cell Line Receptor(s) EC50 Value Concentrati Reference
on
) HL-60 cells
Calcium _
o expressing FPR2 2nM [5]
Mobilization
FPR2
] HL-60 cells
Calcium )
o expressing FPR3 80 nM [5]
Mobilization
FPR3
FPR-
Calcium expressing
o FPR1 47 nM [6]
Mobilization RBL-2H3
cells
_ mFPR-
Calcium _
o expressing mFPR 1.5nM [7]
Mobilization
RBL cells
Superoxide , FPRL1/FPRL
] Neutrophils 75 nM [8]
Production
HL-60 cells
Chemotaxis expressing FPRL2 10-50 nM [8]
FPRL2
Cell
Caco-2 cells FPRs 10 - 1000 nM [4]

Proliferation

Signaling Pathways

Wkymvm-NH2 TFA binding to FPRs initiates a variety of downstream signaling cascades. The

primary pathways involved are the Phosphoinositide 3-kinase (PI3K), Phospholipase C (PLC),

and Mitogen-activated protein kinase (MAPK) pathways.

Wkymvm-NH2 TFA Signaling Cascade
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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